Cas no 1376324-09-2 (N-(cyclohexylmethyl)guanidine hydroiodide)

N-(Cyclohexylmethyl)guanidine hydroiodide is a guanidine derivative with a cyclohexylmethyl substituent, commonly utilized in organic synthesis and pharmaceutical research. Its hydroiodide salt form enhances stability and solubility, making it suitable for various chemical reactions, particularly those involving guanidine-based intermediates. The cyclohexylmethyl group contributes to lipophilicity, which can be advantageous in modifying the physicochemical properties of target molecules. This compound is often employed in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its well-defined structure and consistent purity ensure reliable performance in synthetic applications. Proper handling is advised due to the presence of the hydroiodide moiety, which may require specific storage conditions.
N-(cyclohexylmethyl)guanidine hydroiodide structure
1376324-09-2 structure
Product Name:N-(cyclohexylmethyl)guanidine hydroiodide
CAS No:1376324-09-2
MF:C8H18IN3
MW:283.15309381485
CID:4594904
PubChem ID:72149971
Update Time:2025-10-28

N-(cyclohexylmethyl)guanidine hydroiodide Chemical and Physical Properties

Names and Identifiers

    • N-(cyclohexylmethyl)guanidine hydroiodide
    • 1-(Cyclohexylmethyl)guanidine hydroiodide
    • EN300-365408
    • 2-(cyclohexylmethyl)guanidine;hydroiodide
    • TS-09089
    • PD121164
    • CS-0306679
    • 1376324-09-2
    • AKOS040758674
    • Inchi: 1S/C8H17N3.HI/c9-8(10)11-6-7-4-2-1-3-5-7;/h7H,1-6H2,(H4,9,10,11);1H
    • InChI Key: TVXRLBHWXQWZRE-UHFFFAOYSA-N
    • SMILES: N(CC1CCCCC1)C(=N)N.[H]I

Computed Properties

  • Exact Mass: 283.05455g/mol
  • Monoisotopic Mass: 283.05455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4Ų

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